Cas no 108248-14-2 (2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline)
108248-14-2 structure
Product Name:2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline
CAS No:108248-14-2
MF:C30H18N6
MW:462.504125118256
CID:1185364
PubChem ID:71334670
Update Time:2025-04-20
2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline Chemical and Physical Properties
Names and Identifiers
-
- 2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline
- SCHEMBL24184547
- 2,4,6-Tri(quinolin-2-yl)-1,3,5-triazine
- 2,2',2''-(1,3,5-Triazine-2,4,6-triyl)triquinoline
- DTXSID90762761
- Quinoline, 2,2',2''-(1,3,5-triazine-2,4,6-triyl)tris-
- 108248-14-2
-
- Inchi: 1S/C30H18N6/c1-4-10-22-19(7-1)13-16-25(31-22)28-34-29(26-17-14-20-8-2-5-11-23(20)32-26)36-30(35-28)27-18-15-21-9-3-6-12-24(21)33-27/h1-18H
- InChI Key: GCUCYKMDPCZMSH-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC3C=CC=CC=3N=2)=NC(C2C=CC3C=CC=CC=3N=2)=NC=1C1C=CC2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 462.15954
- Monoisotopic Mass: 462.15929460g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 3
- Complexity: 625
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 77.3Ų
Experimental Properties
- PSA: 77.34
2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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